1-[(5-ethyl-3-thienyl)carbonyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: (5-ethylthiophen-3-yl)-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H19N3OS/c1-2-14-11-13(12-21-14)16(20)19-9-7-18(8-10-19)15-5-3-4-6-17-15/h3-6,11-12H,2,7-10H2,1H3
• InChI Key: FAXWTTQDARBRAJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C16H19N3OS
• Molecular Weight: 301.4 g/mol

Description

1-[(5-ethyl-3-thienyl)carbonyl]-4-(2-pyridinyl)piperazine, commonly known as ETPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. ETPP is a piperazine derivative that has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of ETPP is not fully understood, but it is believed to work by inhibiting various enzymes and signaling pathways. ETPP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. It has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in cell signaling. Additionally, ETPP has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
ETPP has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in animal models. ETPP has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Additionally, ETPP has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using ETPP in lab experiments is its high purity and stability. ETPP is a well-characterized compound that can be easily synthesized and purified. Additionally, ETPP has been extensively studied, and its mechanism of action is well-understood. However, one limitation of using ETPP in lab experiments is its potential toxicity. ETPP has been shown to have cytotoxic effects at high concentrations, and care should be taken when working with this compound.

Future Directions

There are many possible future directions for research on ETPP. One possible direction is to further investigate its potential as an anti-inflammatory and antioxidant agent. ETPP has been shown to have promising results in animal models, and further studies could help to elucidate its mechanism of action and potential therapeutic applications. Another possible direction is to investigate the use of ETPP as a chemotherapeutic agent. ETPP has been shown to inhibit the growth of cancer cells in vitro, and further studies could help to determine its potential as a cancer treatment. Additionally, the development of new ETPP derivatives with improved pharmacological properties could be an exciting direction for future research.

Scientific Research Applications

ETPP has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. ETPP has been tested in various in vitro and in vivo models, and the results have been promising. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.